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Compound of Interest

Compound Name: Retusin (Standard)

Cat. No.: B192262 Get Quote

Disclaimer: The query for "Retusin" did not yield specific results. It is highly probable that this is

a typographical error for Rituxan, a widely used monoclonal antibody therapy with the active

ingredient Rituximab. The following safety and disposal information is for Rituximab.

This guide provides essential safety and logistical information for the proper handling and

disposal of Rituximab in a laboratory setting, intended for researchers, scientists, and drug

development professionals.

Key Safety and Disposal Information
Based on available Safety Data Sheets (SDS), Rituximab is not classified as a hazardous

substance or mixture under the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals.[1] This is a critical factor in determining the appropriate disposal

protocol. The substance is not listed on the Resource Conservation and Recovery Act (RCRA)

P-list or U-list for hazardous wastes.[2][3][4] Genentech, a manufacturer of Rituxan, has also

asserted that Rituximab does not meet the NIOSH criteria for a hazardous drug.[5]
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Characteristic Description Source

GHS Classification
Not a hazardous substance or

mixture

Hazardous Waste Status
Not classified as RCRA

hazardous waste

Primary Disposal Route

Incineration (as a best practice

for non-hazardous

pharmaceutical waste)

Container Disposal

Empty containers can be

recycled or disposed of as

regular waste. Do not re-use

empty containers.

Spill Cleanup

Wipe up with absorbent

material and place in a

suitable, closed container for

disposal.

General Protocol for Laboratory Waste
Characterization
While Rituximab is not considered hazardous, it is crucial for laboratory personnel to

understand the principles of hazardous waste characterization for unknown or different

substances. This protocol outlines the general steps to determine if a chemical waste is

hazardous according to the U.S. Environmental Protection Agency (EPA) criteria.

Objective: To determine if a waste exhibits any of the four characteristics of hazardous waste:

Ignitability, Corrosivity, Reactivity, or Toxicity.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, gloves, lab coat.

pH meter or pH indicator strips.
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Flash point testing apparatus.

Access to substance Safety Data Sheet (SDS) and relevant chemical databases.

Methodology:

Information Gathering:

Attempt to identify the chemical waste. Consult the original container label and the

corresponding SDS.

The SDS will often state whether the substance is considered hazardous and provide

disposal guidance.

Ignitability (EPA Waste Code D001):

For liquids: Determine the flash point. A liquid waste with a flash point less than 60°C

(140°F) is considered ignitable.

For non-liquids: Assess if the material is capable of causing fire through friction, absorption

of moisture, or spontaneous chemical changes at standard temperature and pressure, and

burns vigorously when ignited.

Corrosivity (EPA Waste Code D002):

For aqueous wastes: Measure the pH. The waste is corrosive if it has a pH less than or

equal to 2, or greater than or equal to 12.5.

For liquid wastes: Assess if it corrodes steel at a rate greater than 6.35 mm per year.

Reactivity (EPA Waste Code D003):

Consult the SDS and chemical compatibility data.

The waste is considered reactive if it is normally unstable, reacts violently with water,

forms potentially explosive mixtures with water, or generates toxic gases when mixed with

water.
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Toxicity (EPA Waste Codes D004-D043):

Determine if the waste contains any of the contaminants listed in 40 CFR 261.24 at a

concentration equal to or greater than the regulatory level.

This is typically determined by the Toxicity Characteristic Leaching Procedure (TCLP), a

laboratory analysis that simulates leaching through a landfill.

Conclusion: If the waste exhibits one or more of these characteristics, it must be managed and

disposed of as hazardous waste in accordance with federal, state, and local regulations. If, like

Rituximab, the waste does not exhibit any of these characteristics and is not otherwise listed as

a hazardous waste, it can be managed as non-hazardous waste.

Disposal Workflow for Rituximab
The following diagram illustrates the decision-making process for the disposal of a chemical

substance like Rituximab in a research environment.
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Step 1: Hazard Identification

Step 2: Waste Classification

Step 3: Disposal Procedure

Start: Unused or Expired
Rituximab for Disposal

Consult Safety Data Sheet (SDS)
for Rituximab

Identify Substance

SDS states: Not a hazardous
substance or mixture

Is the substance listed as
RCRA hazardous waste (P or U list)?

No. Rituximab is not a
listed hazardous waste.

No

Follow Hazardous Waste
Disposal Protocol

Yes
Follow Non-Hazardous

Pharmaceutical Waste Stream

Collect in a designated, sealed container
for non-hazardous pharmaceutical waste.

Transfer to a licensed waste management
vendor for incineration.

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the disposal of Rituximab.
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Step-by-Step Disposal Guidance for Rituximab
Personal Protective Equipment (PPE): Before handling Rituximab, wear standard laboratory

PPE, including protective gloves, a lab coat, and eye protection.

Segregation of Waste:

Keep Rituximab waste separate from hazardous chemical waste streams (e.g., solvents,

heavy metals).

Do not dispose of Rituximab down the drain or in the regular trash. While not strictly

hazardous, best practices for pharmaceutical disposal aim to prevent environmental

release.

Containment of Waste:

Liquid Waste: Collect solutions containing Rituximab, including unused diluted drug, in a

clearly labeled, sealed container designated for non-hazardous pharmaceutical waste.

Solid Waste: Place materials lightly contaminated with Rituximab (e.g., gloves, absorbent

pads from minor spills) into the same designated waste container.

Empty Vials: Empty vials should be disposed of in a sharps container or as dictated by

institutional policy for glass waste. They are not considered hazardous waste containers.

Waste Collection and Storage:

Store the sealed non-hazardous pharmaceutical waste container in a designated and

secure area.

Follow your institution's guidelines for waste collection schedules.

Final Disposal:

The designated container of non-hazardous pharmaceutical waste should be collected by

a licensed waste management vendor.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The preferred method of disposal for non-hazardous pharmaceuticals is incineration to

ensure complete destruction of the active ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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